Cas no 41489-04-7 (Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride)

• Product Name: Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
• CAS No: 41489-04-7
• MF: C₁₇H₃₆ClNO₂
• MW: 321.926244735718
• CID: 2635488
• Update Time: 2023-08-07

Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• dodecyl (2S)-2-amino-3-methylbutanoate,hydrochloride
• Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
• Dodecyl (2S)-2-amino-3-methyl-butanoate Hydrochloride

• Inchi： 1S/C17H35NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H/t16-;/m0./s1
• InChI Key： CZUMCMZSVZKWJQ-NTISSMGPSA-N
• SMILES： Cl.O(C([C@H](C(C)C)N)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 229
• Topological Polar Surface Area: 52.3